Cas no 2229404-86-6 (2-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229404-86-6
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 6056755
• PubChem ID: 123581749
• Update Time: 2025-07-02

2-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid
• EN300-1826417
• 2229404-86-6

• Inchi： 1S/C10H11NO3/c1-14-6-2-3-9(11-5-6)7-4-8(7)10(12)13/h2-3,5,7-8H,4H2,1H3,(H,12,13)
• InChI Key： RVJWPTOIGUPJON-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=CC(=CN=1)OC)=O

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid

Introduction to 2-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2229404-86-6)

2-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229404-86-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules featuring a cyclopropane ring fused with a pyridine moiety, which is further functionalized with a methoxy group. The unique structural attributes of this molecule make it a promising candidate for various biochemical and pharmacological applications, particularly in the development of novel therapeutic agents.

The cyclopropane ring in 2-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid introduces rigidity to the molecular framework, which can influence its interactions with biological targets. This structural feature is often exploited in drug design to enhance binding affinity and selectivity. The pyridine ring, on the other hand, serves as a versatile pharmacophore, capable of engaging with a wide range of biological receptors and enzymes. The presence of the methoxy group at the 5-position of the pyridine ring further modulates the electronic properties of the molecule, potentially affecting its metabolic stability and pharmacokinetic profile.

In recent years, there has been growing interest in exploring the potential of 2-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid in the context of modern drug discovery. Its unique structural composition positions it as a valuable scaffold for designing molecules with enhanced efficacy and reduced side effects. Researchers have been particularly intrigued by its potential applications in addressing complex diseases such as cancer, inflammation, and neurological disorders. The compound's ability to modulate key biological pathways makes it an attractive candidate for further investigation.

One of the most compelling aspects of 2-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid is its versatility in chemical modification. The carboxylic acid functionality at the 1-position of the cyclopropane ring provides a reactive site for further derivatization, allowing chemists to tailor its properties for specific applications. This flexibility has enabled the synthesis of numerous analogs that exhibit diverse biological activities. For instance, modifications to the pyridine ring or the cyclopropane moiety have led to compounds with improved solubility, bioavailability, and target specificity.

The pharmacological profile of 2-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid has been extensively studied in recent years. Preclinical investigations have revealed its potential as an inhibitor of various enzymes and receptors implicated in disease pathogenesis. Notably, studies have demonstrated its efficacy in modulating pathways associated with cancer cell proliferation and survival. The compound's ability to interact with specific targets without causing significant off-target effects makes it a promising lead for developing next-generation therapeutics.

Advances in computational chemistry and high-throughput screening technologies have accelerated the discovery process for compounds like 2-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid. These tools have enabled researchers to predict binding affinities, optimize molecular structures, and identify potential drug candidates more efficiently than ever before. The integration of machine learning algorithms has further enhanced these capabilities by providing predictive models that can guide synthetic efforts towards high-value targets.

The synthesis of 2-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid represents a significant achievement in organic chemistry. The multi-step process involves careful control over reaction conditions to ensure high yield and purity. Recent innovations in synthetic methodologies have improved efficiency and scalability, making it feasible to produce larger quantities of this compound for research and development purposes. These advancements have laid the groundwork for exploring its full potential in pharmaceutical applications.

The safety and regulatory aspects of 2-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid are also critical considerations in its development as a therapeutic agent. Extensive toxicological studies have been conducted to assess its acute and chronic toxicity profiles. These studies have provided valuable insights into its safety margins and potential side effects, which are essential for determining appropriate dosing regimens and therapeutic windows.

The future prospects for 2-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are driving innovation in drug discovery, leveraging cutting-edge technologies to explore new possibilities. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing effective treatments.